Cas no 2639405-76-6 (3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine)

3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine structure
2639405-76-6 structure
Product Name:3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine
CAS No:2639405-76-6
MF:C7H11F2N
MW:147.16574883461
MDL:MFCD33549887
CID:5663800
PubChem ID:155970398
Update Time:2023-11-27

3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2639405-76-6
    • 1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine
    • [3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine
    • EN300-27747067
    • EN300-27750445
    • C-(3-Difluoromethyl-bicyclo[1.1.1]pent-1-yl)-methylamine
    • 3-(Difluoromethyl)bicyclo[1.1.1]pentane-1-methanamine
    • 3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine
    • MDL: MFCD33549887
    • Inchi: 1S/C7H11F2N/c8-5(9)7-1-6(2-7,3-7)4-10/h5H,1-4,10H2
    • InChI Key: UZTMJHKLLGDMIL-UHFFFAOYSA-N
    • SMILES: FC(C12CC(CN)(C1)C2)F

Computed Properties

  • Exact Mass: 147.08595568g/mol
  • Monoisotopic Mass: 147.08595568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 152.4±15.0 °C(Predicted)
  • pka: 10.44±0.29(Predicted)

3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine Pricemore >>

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